Cas no 54724-89-9 (1H-1,4,7-Triazonine, 4,7-dihydro-1,4,7-trimethyl-, (2Z,5Z,8Z)-)

• Product Name: 1H-1,4,7-Triazonine, 4,7-dihydro-1,4,7-trimethyl-, (2Z,5Z,8Z)-
• CAS No: 54724-89-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 353846
• PubChem ID: 71364528
• Update Time: 2025-04-19

1H-1,4,7-Triazonine, 4,7-dihydro-1,4,7-trimethyl-, (2Z,5Z,8Z)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine, 4,7-dihydro-1,4,7-trimethyl-, (2Z,5Z,8Z)-
• 1,4,7-trimethyl-1,4,7-triazonine
• 54724-89-9
• 1,4,7-Trimethyl-4,7-dihydro-1H-1,4,7-triazonine
• DTXSID70787992

• Inchi： 1S/C9H15N3/c1-10-4-6-11(2)8-9-12(3)7-5-10/h4-9H,1-3H3
• InChI Key： ACUHANXUISGPMY-UHFFFAOYSA-N
• SMILES： N1(C)C=CN(C)C=CN(C)C=C1

Computed Properties

• Exact Mass: 165.12675
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 0.1
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72